Cas no 185318-98-3 (2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)-)

2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)-, is a heterocyclic compound featuring a thiazole core substituted with an amine group and a dichloropyridinyl moiety. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications. The dichloropyridine group enhances electrophilic character, making it a versatile intermediate for further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating the development of targeted bioactive molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthesis follows established protocols, yielding high-purity material suitable for research and industrial use. This scaffold is of particular interest in the design of novel pesticides and medicinal agents due to its balanced lipophilicity and electronic properties.
2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)- structure
185318-98-3 structure
Product Name:2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)-
CAS No:185318-98-3
MF:C8H5Cl2N3S
MW:246.116397619247
CID:3827709
PubChem ID:10900913
Update Time:2025-08-04

2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)-
    • MRUKUEWHOBFOJI-UHFFFAOYSA-N
    • 185318-98-3
    • [4-(2,6-dichloropyridin-4-yl)-thiazol-2-yl]-amine
    • 4-(2,6-dichloropyridin-4-yl)-1,3-thiazol-2-amine
    • EN300-1975680
    • SCHEMBL6973568
    • Inchi: 1S/C8H5Cl2N3S/c9-6-1-4(2-7(10)13-6)5-3-14-8(11)12-5/h1-3H,(H2,11,12)
    • InChI Key: MRUKUEWHOBFOJI-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=C(Cl)N=C(Cl)C=2)N=C1N

Computed Properties

  • Exact Mass: 244.9581237Da
  • Monoisotopic Mass: 244.9581237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80Ų

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2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)- Related Literature

Additional information on 2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl)-

Compound CAS No. 185318-98-3: 2-Thiazolamine, 4-(2,6-Dichloro-4-Pyridinyl)

2-Thiazolamine, 4-(2,6-dichloro-4-pyridinyl) is a chemical compound with the CAS registry number 185318-98-3. This compound belongs to the class of heterocyclic compounds, specifically thiazoles and pyridines. The structure of 2-thiazolamine is characterized by a thiazole ring system, which consists of a five-membered ring containing sulfur and nitrogen atoms. The substituent at the 4-position of the thiazole ring is a 2,6-dichloro-4-pyridinyl group, which adds complexity and functionality to the molecule.

The synthesis of 2-thiazolamine, 4-(2,6-dichloro-4-pyridinyl) typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. These advancements not only enhance the efficiency of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the key areas of research on CAS No. 185318-98-3 is its application in pharmaceuticals. The compound has shown potential as a building block for drug development due to its unique pharmacological properties. Studies have demonstrated that 2-thiazolamine derivatives exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents. Furthermore, recent investigations into its bioavailability and metabolic pathways have provided valuable insights into its suitability for clinical applications.

In addition to pharmaceutical applications, CAS No. 185318-98-3 has also been explored in agrochemicals. The compound's ability to inhibit certain enzymes relevant to plant pathogens has been studied extensively. Recent research highlights its potential as a component in fungicides and insecticides. Field trials have shown that formulations containing 2-thiazolamine derivatives can effectively control crop diseases without significant adverse effects on non-target organisms.

The structural versatility of CAS No. 185318-98-3 has also made it a valuable compound in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of novel catalysts and sensors. For example, recent studies have reported the use of 2-thiazolamine-based materials in electrochemical sensing applications due to their high sensitivity and selectivity.

From an analytical standpoint, accurate characterization of CAS No. 185318-98-3 is essential for understanding its properties and applications. Advanced spectroscopic techniques such as NMR and IR spectroscopy have been employed to confirm its structure and purity. Additionally, high-resolution mass spectrometry has been used to determine its molecular formula and confirm its identity.

Looking ahead, ongoing research into CAS No. 185318-98-3 is expected to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are likely to drive innovation in this field, particularly in areas such as drug delivery systems and green chemistry.

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